4-ethyl-1,2-thiazole

• IUPAC Name: 4-ethyl-1,2-thiazole
• InChI: InChI=1S/C5H7NS/c1-2-5-3-6-7-4-5/h3-4H,2H2,1H3
• InChI Key: JYFJKUKQUVKALR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSN=C1
• Molecular Formula: C5H7NS
• Molecular Weight: 113.18 g/mol

Description

4-ethyl-1,2-thiazole is a heterocyclic organic compound that has been studied extensively due to its unique biological activity. It is a five-membered ring containing a sulfur atom, and is considered a thiazole derivative. 4-ethyl-1,2-thiazole has been studied for its potential applications in various fields, such as medical research, drug development, and biochemistry.

Scientific Research Applications

4-ethyl-1,2-thiazole has been studied extensively for its potential applications in various fields. It has been used in medical research to study the effects of various drugs, as well as to develop new drugs. It has also been used in biochemistry to study the structure and function of proteins and enzymes. Additionally, 4-ethyl-1,2-thiazole has been studied for its potential use in drug development, as it has been shown to have anti-inflammatory, anti-cancer, and anti-fungal properties.

Mechanism of Action

The mechanism of action of 4-ethyl-1,2-thiazole is not yet fully understood. However, it is believed to act on certain proteins and enzymes, leading to changes in their structure and function. Additionally, 4-ethyl-1,2-thiazole has been shown to interact with certain receptors, leading to changes in the expression of genes. These changes can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
4-ethyl-1,2-thiazole has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and anti-fungal properties. Additionally, it has been shown to have an effect on the expression of certain genes, leading to changes in the metabolism of cells. It has also been studied for its potential to modulate the immune system and to act as an antioxidant.

Advantages and Limitations for Lab Experiments

4-ethyl-1,2-thiazole has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and its effects can be studied in a variety of experimental models. Additionally, it is non-toxic and has been shown to be safe for use in humans. However, it is important to note that 4-ethyl-1,2-thiazole has not been approved for use in humans, and further research is needed to understand its potential risks and benefits.

Future Directions

There are a variety of potential future directions for the study of 4-ethyl-1,2-thiazole. Further research is needed to understand its mechanism of action and the biochemical and physiological effects it has on cells. Additionally, further studies are needed to understand its potential applications in drug development and medical research. Additionally, it may be possible to use 4-ethyl-1,2-thiazole as a tool to study the structure and function of proteins and enzymes. Finally, further research is needed to understand the potential risks and benefits of using 4-ethyl-1,2-thiazole in humans.

Synthesis Methods

4-ethyl-1,2-thiazole is typically synthesized through a two-step process. The first step involves the reaction of ethyl acetoacetate with ammonia in the presence of a base, such as sodium hydroxide, to form 4-ethyl-1,2-thiazoline. The second step involves the oxidation of the thiazoline to the thiazole by using a reagent such as potassium permanganate. This method of synthesis is relatively straightforward and cost-effective, making it a popular choice for many researchers.